Cas no 88199-31-9 (Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-)
88199-31-9 structure
Product Name:Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-
CAS No:88199-31-9
MF:C18H32O3
MW:296.444886207581
CID:641455
PubChem ID:71410090
Update Time:2025-04-19
Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-
- ethyl 7-[(1S,2R)-2-butyl-5-oxocyclopentyl]heptanoate
- 88199-31-9
- DTXSID70829785
-
- Inchi: 1S/C18H32O3/c1-3-5-10-15-13-14-17(19)16(15)11-8-6-7-9-12-18(20)21-4-2/h15-16H,3-14H2,1-2H3/t15-,16+/m1/s1
- InChI Key: JPAXQKOVDPWFII-CVEARBPZSA-N
- SMILES: O=C1CC[C@@H](CCCC)[C@@H]1CCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 296.23514488g/mol
- Monoisotopic Mass: 296.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 43.4Ų
Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
88199-31-9 (Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-) Related Products
- 24851-98-7(Methyl dihydrojasmonate)
- 158474-72-7(Prohydrojasmon racemate)
- 2832-10-2(Ethyl 4-acetyl-5-oxohexanoate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 18835-02-4(Ethyl 3-acetyl-4-oxopentanoate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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